Cas no 1336790-57-8 ((2S)-1-4-methyl-3-(trifluoromethyl)phenylpropan-2-amine)

• Product Name: (2S)-1-4-methyl-3-(trifluoromethyl)phenylpropan-2-amine
• CAS No: 1336790-57-8
• MF: C₁₁H₁₄F₃N
• MW: 217.230773448944
• CID: 5776689
• PubChem ID: 131432965
• Update Time: 2025-07-22

(2S)-1-4-methyl-3-(trifluoromethyl)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-[4-methyl-3-(trifluoromethyl)phenyl]propan-2-amine
• 1336790-57-8
• EN300-1934234
• (2S)-1-4-methyl-3-(trifluoromethyl)phenylpropan-2-amine

• Inchi： 1S/C11H14F3N/c1-7-3-4-9(5-8(2)15)6-10(7)11(12,13)14/h3-4,6,8H,5,15H2,1-2H3/t8-/m0/s1
• InChI Key： GMTNFIIFVQBMKH-QMMMGPOBSA-N
• SMILES： FC(C1=C(C)C=CC(=C1)C[C@H](C)N)(F)F

Computed Properties

• Exact Mass: 217.10783394g/mol
• Monoisotopic Mass: 217.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-1-4-methyl-3-(trifluoromethyl)phenylpropan-2-amine

Professional Introduction to (2S)-1-4-methyl-3-(trifluoromethyl)phenylpropan-2-amine (CAS No. 1336790-57-8)

The compound (2S)-1-4-methyl-3-(trifluoromethyl)phenylpropan-2-amine, identified by its CAS number 1336790-57-8, represents a significant advancement in the field of pharmaceutical chemistry. This enantiomerically pure amine has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a chiral center at the second carbon atom, along with the substitution pattern involving a methyl group and a trifluoromethyl group on the phenyl ring, contributes to its distinct chemical and biological properties. These structural elements are critical in determining its interaction with biological targets, making it a subject of intense research interest.

In recent years, the development of selective and potent pharmacological agents has been heavily influenced by the introduction of fluorinated aromatic moieties. The trifluoromethyl group in (2S)-1-4-methyl-3-(trifluoromethyl)phenylpropan-2-amine is particularly noteworthy, as it enhances metabolic stability and binding affinity to biological receptors. This modification is a hallmark of modern drug design strategies, aimed at improving drug efficacy and reducing off-target effects. The compound's molecular structure also suggests potential applications in the treatment of neurological disorders, where precise stereochemical control is essential for therapeutic success.

The enantiomerically pure nature of this compound is another critical factor in its pharmaceutical relevance. The (2S) configuration at the chiral center imparts specific biological activity, which can differ significantly from its (R) counterpart. This stereochemical specificity is often exploited in drug development to achieve optimal pharmacokinetic and pharmacodynamic profiles. Research has demonstrated that enantiopure compounds can exhibit improved selectivity, reduced toxicity, and enhanced patient compliance compared to racemic mixtures. Thus, (2S)-1-4-methyl-3-(trifluoromethyl)phenylpropan-2-amine represents a promising candidate for further investigation in this context.

Current studies in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in the design of novel therapeutics. The trifluoromethyl group, in particular, has been shown to influence both the electronic properties and steric environment of molecules, thereby modulating their biological activity. In the case of (2S)-1-4-methyl-3-(trifluoromethyl)phenylpropan-2-amine, this group likely contributes to enhanced binding affinity to target proteins, as well as improved resistance to metabolic degradation. These properties make it an attractive scaffold for the development of drugs with prolonged half-lives and increased bioavailability.

Furthermore, the structural motif of this compound shares similarities with known pharmacophores found in therapeutic agents used for various indications. For instance, the phenylpropanamine core is a common structural element in drugs targeting central nervous system disorders, such as serotonin reuptake inhibitors and dopamine receptor modulators. The presence of a methyl group at the 4-position of the phenyl ring further aligns this compound with established drug design paradigms. Such structural features are often retained or modified during lead optimization processes due to their proven efficacy and favorable pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled more efficient screening and design of novel compounds like (2S)-1-4-methyl-3-(trifluoromethyl)phenylpropan-2-amine. Molecular modeling techniques have been instrumental in predicting binding interactions between this compound and potential biological targets, providing valuable insights into its mechanism of action. These computational approaches have accelerated the drug discovery process by allowing researchers to evaluate multiple analogs rapidly before synthesizing them experimentally. This integration of computational methods with traditional synthetic chemistry has significantly enhanced the productivity of pharmaceutical research.

In vitro studies have begun to explore the biological activity of (2S)-1-4-methyl-3-(trifluoromethyl)phenylpropan-2-amine across various pathways relevant to human health. Initial findings suggest potential interactions with enzymes and receptors involved in inflammation, pain perception, and neurotransmission. These preliminary results are encouraging and warrant further investigation into its therapeutic potential. Additionally, the compound's stability under different pH conditions and its solubility profile have been assessed as part of its preclinical characterization. These physicochemical properties are crucial for determining appropriate dosage forms and delivery systems for future clinical applications.

The synthesis of enantiopure compounds like (2S)-1-4-methyl-3-(trifluoromethyl)phenylpropan-2-amine presents unique challenges due to the need for high stereochemical control during preparation. Advanced synthetic methodologies, including asymmetric catalysis and chiral auxiliary techniques, have been employed to achieve this level of purity. The development of efficient synthetic routes not only facilitates research but also paves the way for large-scale production if clinical success is demonstrated. As such, ongoing efforts in synthetic chemistry are essential for translating promising candidates like this one into viable therapeutics.

The role of fluorine-containing compounds in modern medicine cannot be overstated. Their unique electronic properties make them valuable tools for modulating molecular interactions and improving drug properties. The incorporation of fluorine atoms into pharmaceuticals has led to numerous breakthroughs over the past few decades, including drugs that are more potent, selective, and stable than their non-fluorinated counterparts. Given these advantages, compounds such as (2S)-1-4-methyl-3-(trifluoromethyl)phenylpropan-2-amine represent an important class of molecules that warrant continued exploration.

As research progresses, it is anticipated that additional derivatives of this compound will be synthesized and evaluated for their therapeutic potential across a broader range of diseases. The flexibility offered by its structural framework allows for modifications that can fine-tune biological activity while maintaining key pharmacophoric elements necessary for efficacy. This adaptability makes it an ideal candidate for structure-based drug design initiatives aimed at developing next-generation pharmaceuticals.